Methyl 2-(pyridin-4-yl)benzo[d]thiazole-5-carboxylate, 99%

• IUPAC Name: methyl 2-pyridin-4-yl-1,3-benzothiazole-5-carboxylate
• InChI: InChI=1S/C14H10N2O2S/c1-18-14(17)10-2-3-12-11(8-10)16-13(19-12)9-4-6-15-7-5-9/h2-8H,1H3
• InChI Key: BRAWTCNJMUOCOG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)SC(=N2)C3=CC=NC=C3
• Molecular Formula: C14H10N2O2S
• Molecular Weight: 270.31 g/mol

Description

Methyl 2-(pyridin-4-yl)benzo[d]thiazole-5-carboxylate, or MBTC, is a chemical compound that has been used in various scientific research applications. It is an organic compound composed of one methyl group, two pyridin-4-yl rings, one benzo[d]thiazole ring, and one carboxylate group. It is an important intermediate in organic synthesis and is used in a variety of scientific research applications.

Scientific Research Applications

MBTC has been used in various scientific research applications, such as the synthesis of new compounds and the study of biochemical and physiological effects. It has also been used in the study of drug metabolism and drug delivery. Additionally, MBTC has been used in the study of cancer, inflammation, and other diseases.

Mechanism of Action

The mechanism of action of MBTC is not yet fully understood. However, it is believed that MBTC may act as an inhibitor of certain enzymes involved in drug metabolism. Additionally, it is believed that MBTC may act as a prodrug, which is a compound that is converted into an active drug after entering the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of MBTC are not yet fully understood. However, it is believed that MBTC may have anti-inflammatory and antioxidant effects. Additionally, MBTC may have the potential to inhibit certain enzymes involved in drug metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using MBTC in laboratory experiments include its availability, low cost, and ease of synthesis. Additionally, MBTC can be used in a variety of scientific research applications. The main limitation of using MBTC in laboratory experiments is that its mechanism of action is not yet fully understood.

Future Directions

There are many potential future directions for the use of MBTC. These include the development of new compounds based on MBTC, the study of its biochemical and physiological effects, and the study of its potential to inhibit certain enzymes involved in drug metabolism. Additionally, further research into the mechanism of action of MBTC may lead to new applications for this compound. Finally, MBTC may have potential applications in the treatment of various diseases.

Synthesis Methods

MBTC is typically synthesized through a three-step process. The first step involves the reaction of 4-hydroxybenzaldehyde and pyridine, which yields 4-pyridin-4-ylbenzaldehyde. The second step involves the reaction of 4-pyridin-4-ylbenzaldehyde and thiourea, which yields 4-pyridin-4-ylbenzo[d]thiazole. The third and final step involves the reaction of 4-pyridin-4-ylbenzo[d]thiazole and methyl iodide, which yields MBTC.